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Compound of Interest

Compound Name: Butane-1,4-13C2

Cat. No.: B1626772

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, synthesis, and core applications of Butane-1,4-13C2, a stable isotope-labeled
compound increasingly utilized in advanced research, particularly within the realm of drug
development and metabolic studies.

Commercial Availability

Butane-1,4-13C2 is available from several reputable suppliers of stable isotope-labeled
compounds. The following table summarizes the offerings from key distributors. Please note
that pricing and availability are subject to change and direct inquiry with the suppliers is
recommended for the most current information.
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. . . Catalog
Supplier Product Name  CAS Number Isotopic Purity .
Number/Link
Sigma-Aldrich --INVALID-LINK--
Butane-1,4-13C2  69105-48-2 99 atom % 13C
(Merck) [1]
) Inquire for
Cambridge )
custom synthesis
Isotope 106-97-8
) Butane-1-13C 99% of 1,4-13C2
Laboratories, Inc. (unlabeled) )
labeled version.
(CIL)
[2][3]
Butane-1,4-
Santa Cruz o ]
) diyldiphosphonic --INVALID-LINK--
Biotechnology, ) N/A N/A
acid (related [4]
Inc.
compound)
1,4-
Fisher Scientific BUTANEDIAMIN
o --INVALID-LINK--
(distributor for E (13C4, 98%) 1173023-66-9 98% 5]
CIL and others) (related
compound)

Synthesis of Butane-1,4-13C2

While detailed, proprietary synthesis methods are seldom published, a chemically sound and

common approach for the synthesis of Butane-1,4-13C2 involves a two-step process starting

from a readily available precursor, 1,4-dihalobutane.

Proposed Synthesis Pathway:

e Cyanation: The first step involves a nucleophilic substitution reaction where a 1,4-

dihalobutane (e.g., 1,4-dibromobutane or 1,4-dichlorobutane) is reacted with a 13C-labeled

cyanide salt, such as potassium cyanide (K13CN). This reaction introduces the 13C label at

both ends of the butane chain, forming Adiponitrile-1,6-13C2.

e Reduction: The resulting dinitrile is then reduced to the corresponding alkane. A strong

reducing agent, such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation, can be
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employed to convert the nitrile groups to methyl groups, yielding Butane-1,4-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Butane-1,4-13C2 for Advanced
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626772#commercial-availability-of-butane-1-4-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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